Cas no 1247789-27-0 (1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol is a fluorinated aromatic alcohol featuring a trifluoroethyl group and dimethoxy-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic and electrophilic transformations. The dimethoxy substituents contribute to solubility in polar organic solvents, facilitating its use in coupling reactions and as a chiral building block. Its structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of both fluorine and methoxy groups offers tunable steric and electronic properties, enabling precise control in stereoselective reactions.

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol structure

1247789-27-0 structure

Product Name:1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

CAS No:1247789-27-0

MF:C₁₀H₁₁F₃O₃

MW:236.187753915787

MDL:MFCD16067938

CID:5520748

PubChem ID:61645214

Update Time:2025-10-29

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 3,5-dimethoxy-α-(trifluoromethyl)-
- 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
- 3,5-Dimethoxy-alpha-(trifluoromethyl)benzylAlcohol
- MFCD16067938
- AKOS010909948
- CS-0352396
- Benzenemethanol, 3,5-dimethoxy-
- SY249800
- EN300-1938355
- 1247789-27-0
- A-(trifluoromethyl)-
- F83756
- 1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethanol
- 3,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol
- WYAXGRFRCSESBP-UHFFFAOYSA-N
- MDL： MFCD16067938
- Inchi： 1S/C10H11F3O3/c1-15-7-3-6(4-8(5-7)16-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3
- InChI Key： WYAXGRFRCSESBP-UHFFFAOYSA-N
- SMILES： C(C1C=C(OC)C=C(OC)C=1)(O)C(F)(F)F

Computed Properties

Exact Mass: 236.06602869g/mol
Monoisotopic Mass: 236.06602869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Density: 1.277±0.06 g/cm3(Predicted)
Boiling Point: 306.6±42.0 °C(Predicted)
pka: 11.67±0.10(Predicted)

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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